2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(3-chloro-2-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-10(3-2-4-11(8)13)12-6-5-9(15)7-14-12/h2-7,15H,1H3
• InChI Key: SUEFUHNBFXUZTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=NC=C(C=C2)O
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID40692584
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261938-25-3

Description

2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, or 5-Chloromethyl-2-methylpyridine (CMM), is a synthetic compound with a wide range of applications in scientific research. It is a heterocyclic compound belonging to the pyridine family of molecules and has a molecular weight of 181.58. CMM is a white crystalline solid that is soluble in water and insoluble in most organic solvents. It has a melting point of 75-77°C and a boiling point of 293-295°C. CMM is used in a variety of scientific research applications, including biochemical, physiological, and toxicological studies.

Mechanism of Action

2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% has been found to act as a pro-oxidant, meaning that it can increase the production of reactive oxygen species (ROS) in cells. This increase in ROS production can lead to oxidative stress and cell death. 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% has also been found to inhibit the activity of certain enzymes, such as cytochrome P450. Additionally, 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% has been found to act as an agonist of the PPAR-γ receptor, which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to increase the production of ROS in cells, leading to oxidative stress and cell death. 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% has also been found to inhibit the activity of certain enzymes, such as cytochrome P450. Additionally, 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% has been found to act as an agonist of the PPAR-γ receptor, which is involved in the regulation of glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

The use of 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize and has a high purity of 95%. Additionally, 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% is stable and can be stored for extended periods of time. Its small molecular weight and hydrophilic nature also make it ideal for use in aqueous solutions.
However, the use of 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% in laboratory experiments also has some limitations. Due to its pro-oxidant properties, it can lead to oxidative stress and cell death. Additionally, its ability to inhibit the activity of certain enzymes can lead to unintended consequences.

Future Directions

There are a variety of potential future directions for research involving 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95%. These include further studies on the effects of 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% on vascular smooth muscle cells and cardiomyocytes, as well as studies on the effects of 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% on the development of neural cells and human embryonic stem cells. Additionally, further studies could be conducted to explore the potential therapeutic applications of 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95%, such as its ability to regulate glucose and lipid metabolism. Finally, additional studies could be conducted to explore the potential toxicity of 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% and its effects on other organs and systems.

Synthesis Methods

2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% can be synthesized via a multi-step process. The first step involves the reaction of 3-chloro-2-methylphenol with anhydrous ammonia in aqueous ethanol to form 2-(3-chloro-2-methylphenyl)pyridine. This intermediate is then reacted with 5-hydroxypyridine in the presence of sodium hydroxide to form 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95%. This process has been reported to yield 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% with a purity of 95%.

Scientific Research Applications

2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% has been used in a variety of scientific research applications, including biochemical, physiological, and toxicological studies. It has been used to study the effects of nitric oxide on vascular smooth muscle cells, as well as to study the effects of hypoxia on the development of cardiomyocytes. 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% has also been used to study the effects of oxidative stress on the development of neural cells. Additionally, 2-(3-Chloro-2-methylphenyl)-5-hydroxypyridine, 95% has been used to study the effects of environmental pollutants on the development of human embryonic stem cells.